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Compound of Interest

Compound Name: 3-Hydroxy-5-methylbenzaldehyde

Cat. No.: B1590290 Get Quote

Sourcing 3-Hydroxy-5-methylbenzaldehyde requires a clear understanding of the different

tiers of suppliers available. The choice of supplier often depends on the scale of research,

purity requirements, and the need for regulatory documentation.

1.1. Categories of Suppliers

Global Chemical Catalogs: Large distributors like Sigma-Aldrich (Merck), Thermo Fisher

Scientific (Alfa Aesar), and VWR are often the first port of call for research quantities. They

offer convenience, a broad range of products, and well-documented materials, though

typically at a premium price.

Fine Chemical Specialists: Companies such as TCI America, Key Organics, and SynQuest

Laboratories specialize in manufacturing and supplying complex organic molecules for

research and development.[1][2] They often provide detailed analytical data and can be a

source for less common intermediates.

Manufacturing and Bulk Suppliers: For process development and larger-scale needs,

manufacturers and suppliers listed on platforms like ECHEMI and ChemicalBook can be

valuable.[3][4][5] These platforms connect buyers with producers, often based in China and

India, offering cost advantages for bulk quantities.[4][5] Companies like HANGZHOU LEAP

CHEM CO., LTD. position themselves as suppliers for both R&D and bulk manufacturing.[3]

Custom Synthesis Houses: For specific purity grades, isotopic labeling, or related derivatives

not commercially available, contract research organizations (CROs) and custom synthesis
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companies like BOC Sciences are the appropriate choice.[6]

1.2. Critical Criteria for Supplier Evaluation

Choosing a supplier should be a systematic process based on the following criteria:

Purity Specification: Suppliers typically offer grades from >95% to >99%. For sensitive

applications like drug discovery, the highest available purity is recommended to avoid

confounding results from impurities. Sigma-Aldrich, for instance, offers a purity of 98%.

Documentation and Transparency: A reputable supplier must provide a comprehensive

Certificate of Analysis (CoA) with each batch. The CoA should detail the specific analytical

tests performed (e.g., NMR, HPLC, Mass Spec), the results, and the purity determination

method. A Safety Data Sheet (SDS) is also mandatory for outlining handling and safety

protocols.[2][7][8]

Lot-to-Lot Consistency: For long-term projects, consistency between batches is crucial.

Inquire about the supplier's quality management system (e.g., ISO 9001 certification) and

their ability to provide data demonstrating batch consistency.

Technical Support: The availability of knowledgeable technical support can be invaluable for

troubleshooting and obtaining further information about the product's properties or stability.
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Supplier Category
Representative
Companies

Best For
Key
Considerations

Global Catalogs

Sigma-Aldrich,

Thermo Fisher

Scientific

Small-scale research,

quick delivery

Higher cost, standard

purity grades

Fine Chemical

Specialists

Key Organics, TCI

America

R&D, specific

intermediates

May have longer lead

times for non-stock

items

Bulk Marketplaces
ECHEMI,

ChemicalBook

Process scale-up,

cost savings

Requires thorough

vetting of individual

manufacturers

Custom Synthesis BOC Sciences
Novel derivatives,

high-spec materials

Highest cost, project-

based timeline

Chapter 2: Chemical Profile and Critical Quality
Attributes
A deep understanding of the molecule's properties is essential for its effective use and quality

assessment.

2.1. Core Chemical Identity

IUPAC Name: 3-hydroxy-5-methylbenzaldehyde[9]

CAS Number: 60549-26-0[1][9]

Molecular Formula: C₈H₈O₂[1][9]

Molecular Weight: 136.15 g/mol [9]

Synonyms: 3-isovanillin (less common), 5-Methyl-3-hydroxybenzaldehyde

2.2. Physicochemical Properties

These properties are fundamental indicators of sample identity and purity.
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Property Value Source

Appearance White to light yellow solid [10]

Melting Point 107-108 °C [10]

Boiling Point 259.2 ± 20.0 °C (Predicted) [10]

pKa 9.35 ± 0.10 (Predicted) [10][11]

Storage Temperature
Room Temperature or 2-8°C

under inert gas
[10]

A significant deviation from the reported melting point is a strong indicator of impurities or the

presence of an incorrect isomer.

Chapter 3: Synthesis Routes and Potential
Impurities
The manufacturing process directly impacts the impurity profile of the final product. While

specific proprietary synthesis routes are often undisclosed, common organic chemistry

principles can predict likely contaminants. A plausible route involves the formylation of 3-

methylphenol (m-cresol).

Potential impurities could include:

Unreacted Starting Materials: Residual m-cresol.

Isomeric Byproducts: Formylation at other positions on the aromatic ring, leading to isomers

like 4-hydroxy-2-methylbenzaldehyde or 2-hydroxy-4-methylbenzaldehyde.

Over-oxidation Products: Conversion of the aldehyde to a carboxylic acid (3-hydroxy-5-

methylbenzoic acid).

Residual Solvents and Reagents: Traces of solvents or chemicals used during synthesis and

purification.

A supplier's CoA should ideally provide information on the levels of such impurities.
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Synthesis and Purification Workflow
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Caption: Generalized workflow for the synthesis and purification of 3-Hydroxy-5-
methylbenzaldehyde.

Chapter 4: In-House Quality Control and Analytical
Verification
Even when sourced from a reputable supplier, independent verification of identity and purity is

a cornerstone of good scientific practice.

4.1. The QC Verification Workflow

Upon receiving a new batch of 3-Hydroxy-5-methylbenzaldehyde, a systematic approach to

verification ensures its suitability for research.

QC Verification Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1590290?utm_src=pdf-body
https://www.benchchem.com/product/b1590290?utm_src=pdf-body
https://www.benchchem.com/product/b1590290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: A step-by-step workflow for the in-house quality control of incoming chemical

reagents.

4.2. Recommended Analytical Protocols

Protocol 1: Structural Verification by ¹H NMR Spectroscopy

Objective: To confirm the chemical structure and identify any major organic impurities.

Methodology:
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Prepare a sample by dissolving 5-10 mg of 3-Hydroxy-5-methylbenzaldehyde in ~0.7

mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Transfer the solution to an NMR tube.

Acquire a proton (¹H) NMR spectrum on a 400 MHz or higher spectrometer.

Expected Chemical Shifts (δ) in DMSO-d₆:

~9.9 ppm (singlet, 1H, -CHO)

~9.8 ppm (singlet, 1H, Ar-OH)

~7.2-7.4 ppm (multiplet, 2H, Ar-H)

~7.0 ppm (singlet, 1H, Ar-H)

~2.3 ppm (singlet, 3H, -CH₃)

Trustworthiness Check: The integration of the peaks should correspond to the number of

protons (1:1:2:1:3). The presence of significant unexpected peaks indicates impurities.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the purity of the compound and detect non-volatile impurities.

Methodology:

System: An HPLC system with a UV detector and a C18 reversed-phase column (e.g., 4.6

x 150 mm, 5 µm particle size) is suitable.[12]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with 0.1% formic

acid or trifluoroacetic acid to improve peak shape) is commonly used. A typical starting

point could be a 30:70 mixture of acetonitrile:water.

Sample Preparation: Prepare a stock solution of the compound in the mobile phase or

methanol at a concentration of ~1 mg/mL. Dilute as necessary to fall within the linear

range of the detector.
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Analysis: Inject 10 µL of the sample and monitor the elution profile at a wavelength where

the compound absorbs strongly (e.g., 254 nm or its λmax).[12][13]

Purity Calculation: Purity is determined by the area percentage of the main peak relative to

the total area of all peaks in the chromatogram.

Trustworthiness Check: A sharp, symmetrical main peak should be observed. The presence

of multiple smaller peaks indicates impurities. For rigorous quantification, a calibration curve

with a certified reference standard should be used.

Chapter 5: Safety, Handling, and Storage
Proper handling is crucial for researcher safety and maintaining the integrity of the compound.

Hazards: 3-Hydroxy-5-methylbenzaldehyde is classified as a skin, eye, and respiratory

irritant.[9] The GHS hazard statements include H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation).[9][14]

Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area

or a chemical fume hood. Wear safety glasses, a lab coat, and appropriate chemical-

resistant gloves.[2][7][8]

Storage: Store the compound in a tightly sealed container in a cool, dry place.[8] Some

suppliers recommend storage under an inert atmosphere (nitrogen or argon) at 2-8°C to

prevent potential oxidation of the aldehyde and phenol groups over long periods.[10]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This typically involves collection by a licensed chemical waste disposal company.

By implementing this comprehensive guide, researchers can confidently source high-quality 3-
Hydroxy-5-methylbenzaldehyde, verify its integrity, and ensure its proper handling, thereby

building a solid foundation for successful and reproducible scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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